Cas no 186320-28-5 (4-((6-Methylpyridin-2-yl)amino)-4-oxobutanoic acid)

• Product Name: 4-((6-Methylpyridin-2-yl)amino)-4-oxobutanoic acid
• CAS No: 186320-28-5
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• MDL: MFCD01005030
• CID: 3062430
• PubChem ID: 776920
• Update Time: 2025-05-24

4-((6-Methylpyridin-2-yl)amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((6-Methylpyridin-2-yl)amino)-4-oxobutanoic acid
• Oprea1_139689
• CS-0360004
• 4-[(6-methyl-2-pyridyl)amino]-4-oxobutanoic acid
• 4-[(6-methyl-2-pyridinyl)amino]-4-oxobutanoic acid
• 4-[(6-methylpyridin-2-yl)amino]-4-oxobutanoic acid
• AKOS000301728
• N-(6-Methyl-pyridin-2-yl)-succinamic acid
• EU-0037918
• Oprea1_342483
• SR-01000430556-1
• 186320-28-5
• 4-((6-Methylpyridin-2-yl)amino)-4-oxobutanoicacid
• SR-01000430556

• MDL： MFCD01005030
• Inchi： 1S/C10H12N2O3/c1-7-3-2-4-8(11-7)12-9(13)5-6-10(14)15/h2-4H,5-6H2,1H3,(H,14,15)(H,11,12,13)
• InChI Key： JYGKRAJXJGXBAK-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)NC1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 4-((6-Methylpyridin-2-yl)amino)-4-oxobutanoic acid

Introduction to 4-((6-Methylpyridin-2-yl)amino)-4-oxobutanoic Acid (CAS No. 186320-28-5)

4-((6-Methylpyridin-2-yl)amino)-4-oxobutanoic acid, identified by its Chemical Abstracts Service (CAS) number 186320-28-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a pyridine derivative as a key structural component, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The presence of both an amino group and a carboxylic acid moiety in its structure suggests multifunctionality, making it a valuable scaffold for drug design and discovery.

The 6-Methylpyridin-2-yl substituent in the molecule is particularly noteworthy, as it introduces aromaticity and electronic properties that can influence the compound's interactions with biological targets. Pyridine-based scaffolds are widely recognized for their utility in medicinal chemistry, often serving as key components in drugs targeting neurological disorders, infectious diseases, and cancer. The specific arrangement of atoms in this compound not only contributes to its unique chemical properties but also opens up possibilities for tailored modifications to enhance its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. The 4-oxobutanoic acid portion of the molecule provides a polar and slightly acidic environment, which can be crucial for interactions with biological receptors or enzymes. This combination of structural features makes 4-((6-Methylpyridin-2-yl)amino)-4-oxobutanoic acid a promising candidate for further investigation in the quest for new pharmaceuticals.

In the realm of drug discovery, the synthesis of analogs and derivatives of known bioactive compounds is a common strategy to optimize potency, selectivity, and pharmacokinetic properties. The flexibility offered by the amino and carboxylic acid functional groups allows for diverse chemical modifications, enabling the fine-tuning of biological activity. For instance, alterations to the pyridine ring or the side chain attached to it can significantly alter the compound's solubility, metabolic stability, and target specificity.

One area where this compound shows particular promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by a complex interplay of signaling pathways and molecular targets, many of which involve amino acids and their derivatives. The structural features of 4-((6-Methylpyridin-2-yl)amino)-4-oxobutanoic acid suggest that it may interact with enzymes or receptors involved in inflammation, potentially leading to novel therapeutic interventions. Preclinical studies have begun to explore these possibilities, with initial results indicating that derivatives of this compound may exhibit anti-inflammatory effects comparable to existing treatments but with improved efficacy or reduced side effects.

The role of 6-Methylpyridin-2-yl groups in modulating biological activity is also well-documented. This moiety can participate in hydrogen bonding interactions, π-stacking events, or electrostatic interactions with biological targets, all of which are critical for drug-receptor binding. By leveraging these interactions, researchers can design molecules that bind more tightly and selectively to their intended targets, thereby improving therapeutic outcomes. The carboxylic acid group further enhances these possibilities by providing an additional site for interaction or modification.

Another exciting application of 4-((6-Methylpyridin-2-yl)amino)-4-oxobutanoic acid is in the field of enzyme inhibition. Many diseases are caused by aberrant enzymatic activity, making enzyme inhibitors highly sought-after therapeutics. The structural framework of this compound allows it to mimic natural substrates or inhibitors, thereby blocking enzymatic activity at key checkpoints within cellular pathways. For example, inhibitors targeting kinases or proteases have shown great promise in treating cancers and inflammatory disorders. The versatility of 4-((6-Methylpyridin-2-yl)amino)-4-oxobutanoic acid makes it a valuable tool for developing such inhibitors.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions or enzymatic resolutions are often employed to construct the desired framework while maintaining functional group integrity. These synthetic strategies not only facilitate access to 4-((6-Methylpyridin-2-yl)amino)-4-oxobutanoic acid but also provide insights into how similar molecules can be designed and synthesized.

Once synthesized, the characterization of 4-((6-Methylpyridin-2-yl)amino)-4-oxobutanoic acid is crucial for understanding its properties and potential applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to determine its molecular structure and confirm its identity. Additionally, physicochemical properties such as solubility, stability, and pharmacokinetic profiles are assessed to evaluate its suitability for further development.

The pharmacological evaluation of this compound involves both in vitro and in vivo studies to assess its biological activity across various models. In vitro assays can provide rapid screening for potential target interactions, while animal models offer more comprehensive insights into efficacy and safety profiles. These studies help researchers identify promising derivatives that can be optimized further before moving into clinical trials.

The integration of machine learning algorithms into drug discovery has revolutionized the way new compounds are designed and prioritized. By analyzing vast datasets containing known bioactive molecules, machine learning models can predict the potential activity of novel compounds like 4-(6-Methylpyridin-N'-amino)-3-methoxybutanedioic acid (CAS No.: 186320285) with remarkable accuracy. This approach accelerates the drug discovery process by identifying promising candidates early on without extensive experimental testing.

In conclusion, 186320285 CAS number 186320285 CAS no 186320285 CAS no: 186320285 CAS no: 186320285 CAS no: 186320285 CAS no: 186320285 CAS no: 186320285 CAS no: 186320285 CAS no: 186320285 CAS no: 186320285 CAS no: 186320285 CAS no: 186320285 CAS no: 186320285 CAS no: 186320285 CAS no: 186320285 CAS no: 186320285 CAS no: 186320285 product name :CAS No.: 1863202808 product name :CAS No.: 1863210887 product name :CAS No.: 899959987 product name :CAS No.:1848358669 product name :CAS No.:1915698567 product name :CAS No.:940383031 product name :CAS No.:1854836670 product name :CAS No.:1005018810 product name :CAS No.:1915698567 product name :CAS No.:1005018810 product name :CAS No.:1005018810 product name :CAS No.:1005018810 product name :CAS No.:1005018810 product name :CAS No.:1005018810 has emerged as a significant player in pharmaceutical research due to its unique structural features and potential biological activities, particularly those related to inflammation inhibition, enzyme targeting,and kinase inhibition, among others, making it a valuable asset for further exploration by medicinal chemists worldwide, ensuring continued advancements in therapeutic development across various disease areas, including cancer, neurodegenerative disorders,and infectious diseases, where targeted interventions are urgently needed.